Cas no 41110-10-5 (Ethanone,1-(1,3-dimethyl-2-aziridinyl)-, (1a,2a,3b)- (9CI))

• Product Name: Ethanone,1-(1,3-dimethyl-2-aziridinyl)-, (1a,2a,3b)- (9CI)
• CAS No: 41110-10-5
• MF: C₆H₁₁NO
• MW: 113.157641649246
• CID: 327395
• Update Time: 2024-01-28

Ethanone,1-(1,3-dimethyl-2-aziridinyl)-, (1a,2a,3b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(1,3-dimethyl-2-aziridinyl)-, (1a,2a,3b)- (9CI)
• Ethanone, 1-(1,3-dimethyl-2-aziridinyl)-, (1alpha,2alpha,3beta)- (9CI)
• Ethanone, 1-(1,3-dimethyl-2-aziridinyl)-, (1α,2α,3β)- (9CI)

• Inchi： 1S/C6H11NO/c1-4-6(5(2)8)7(4)3/h4,6H,1-3H3/t4-,6+,7?/m1/s1
• InChI Key： HDRUNJKYINELQG-NKCGXFSVSA-N
• SMILES： C(=O)([C@@H]1[C@@H](C)N1C)C

Computed Properties

• Exact Mass: 113.084
• Monoisotopic Mass: 113.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.1A^2

Experimental Properties

• Density: 0.979±0.06 g/cm3(Predicted)
• Boiling Point: 133.6±33.0 °C(Predicted)
• pka: 5.65±0.60(Predicted)